Cas no 2229501-28-2 (2-(methoxymethyl)oxane-2-carboximidamide)

• Product Name: 2-(methoxymethyl)oxane-2-carboximidamide
• CAS No: 2229501-28-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6436945
• PubChem ID: 165666652
• Update Time: 2025-10-15

2-(methoxymethyl)oxane-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)oxane-2-carboximidamide
• EN300-1737777
• 2229501-28-2

• Inchi： 1S/C8H16N2O2/c1-11-6-8(7(9)10)4-2-3-5-12-8/h2-6H2,1H3,(H3,9,10)
• InChI Key： VVEOGUBYIOCASI-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C(=N)N)COC

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(methoxymethyl)oxane-2-carboximidamide

Comprehensive Analysis of 2-(methoxymethyl)oxane-2-carboximidamide (CAS No. 2229501-28-2): Properties, Applications, and Industry Insights

The chemical compound 2-(methoxymethyl)oxane-2-carboximidamide (CAS No. 2229501-28-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. As a derivative of oxane, this compound features a methoxymethyl group and a carboximidamide functional group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the most searched questions related to CAS No. 2229501-28-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature has also been confirmed, though prolonged exposure to moisture should be avoided to prevent hydrolysis of the carboximidamide moiety. These properties align with the growing demand for stable intermediates in medicinal chemistry, where reproducibility is critical.

In the context of green chemistry, 2-(methoxymethyl)oxane-2-carboximidamide has been explored as a potential candidate for sustainable synthesis routes. With the rise of environmentally friendly solvents and catalyst-free reactions, this compound's compatibility with water-ethanol mixtures has sparked interest. Industry professionals frequently search for eco-friendly alternatives to traditional reagents, and this compound’s low toxicity profile positions it as a viable option. Furthermore, its application in multicomponent reactions (MCRs) aligns with the trend toward atom-efficient methodologies.

The pharmaceutical sector has shown keen interest in CAS No. 2229501-28-2 due to its potential as a precursor for bioactive molecules. Recent publications highlight its utility in synthesizing imidazole and oxazole derivatives, which are common scaffolds in antiviral and anti-inflammatory drugs. Searches for small molecule drug discovery and scaffold diversification often lead to discussions about this compound’s role in fragment-based drug design. Its structural modularity allows for easy functionalization, addressing the need for highly customizable intermediates in R&D pipelines.

From a commercial perspective, the availability of 2-(methoxymethyl)oxane-2-carboximidamide remains limited, with only a handful of suppliers listing it in their catalogs. This scarcity has driven searches for custom synthesis services and bulk procurement options. Analysts note that its market value could rise as demand for specialty chemicals grows, particularly in regions with expanding pharmaceutical and agrochemical industries. Quality control parameters, such as HPLC purity and residual solvent levels, are frequently queried by buyers, underscoring the need for standardized production protocols.

In conclusion, 2-(methoxymethyl)oxane-2-carboximidamide (CAS No. 2229501-28-2) represents a promising chemical entity with multifaceted applications. Its alignment with trends like green synthesis, drug discovery, and material innovation ensures its relevance in contemporary research. As scientific inquiries and industrial demands evolve, this compound is poised to play a pivotal role in advancing next-generation chemical solutions.